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Executive Summary
11C-Homocycloleucine, scientifically referenced as 1-aminocyclohexane-1-carboxylic acid

(11C-ACHC), represents a distinct class of non-metabolized synthetic amino acid radiotracers.

Unlike standard tracers such as 11C-Methionine (11C-MET), which are incorporated into

proteins, 11C-ACHC isolates amino acid transport kinetics (specifically System L) without the

confounding variable of metabolic incorporation.

This guide provides a technical analysis of the dosimetry, biodistribution, and kinetic

advantages of 11C-ACHC compared to 11C-MET and 18F-Fluoroethyltyrosine (18F-FET),

designed for researchers in oncologic imaging and drug development.

Mechanism of Action & Kinetic Logic
The fundamental difference between 11C-ACHC and standard amino acid tracers lies in

intracellular fate. This distinction dictates both the imaging contrast and the dosimetric profile.
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Transport Pathway Visualization
The following diagram illustrates the transport mechanism comparison. 11C-MET enters the

protein synthesis pathway, whereas 11C-ACHC is trapped in the intracellular pool or washed

out, depending on transporter gradients.
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Figure 1: Kinetic fate of 11C-MET (Protein Synthesis) vs. 11C-ACHC (Transport Trapping).

11C-ACHC accumulates solely based on transporter upregulation (LAT1) and is not

metabolized.

Dosimetry Comparison
Dosimetry is the critical safety metric for clinical translation. The data below synthesizes human

and preclinical biodistribution profiles.

Effective Dose Estimates
11C-labeled amino acids generally exhibit a favorable safety profile due to the short half-life of

Carbon-11 (20.4 min). 11C-ACHC, being non-metabolized, exhibits faster renal clearance

compared to 11C-MET, potentially lowering the whole-body effective dose.
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Tracer
Isotope Half-
Life

Effective Dose
(mSv/MBq)

Critical Organ Metabolic Fate

11C-ACHC 20.4 min ~0.003 - 0.005*
Pancreas /

Bladder

Non-

metabolized;

Renal excretion

11C-Methionine 20.4 min 0.005 - 0.007 Liver / Pancreas
Protein

Incorporation

18F-FET 109.8 min 0.016 Bladder Non-metabolized

18F-FDG 109.8 min 0.019 Bladder
Phosphorylation

(Trapped)

*Note: Values for 11C-ACHC are extrapolated from 11C-ACPC human data and class-specific

models for non-metabolized amino acids.

Critical Organ Analysis
Pancreas: All radiolabeled amino acids show high physiological uptake in the pancreas due

to high enzyme synthesis rates. This is the dose-limiting organ for 11C-MET. 11C-ACHC also

accumulates here but clears faster due to lack of protein incorporation.

Bladder: Because 11C-ACHC is not metabolized, the fraction excreted unchanged in urine is

higher than 11C-MET, making the bladder wall a critical organ for dosimetry, similar to 18F-

FET.

Brain: 11C-ACHC crosses the Blood-Brain Barrier (BBB) via LAT1. Normal brain uptake is

lower than 11C-MET, providing superior tumor-to-background contrast for gliomas.

Experimental Protocols for Dosimetry
To validate these values in a new clinical cohort, the following standardized protocol is

recommended. This workflow ensures compliance with MIRD (Medical Internal Radiation Dose)

standards.

Workflow Visualization
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Figure 2: Standardized workflow for determining internal radiation dosimetry.

Step-by-Step Methodology
Subject Preparation:

Fast subjects for 4–6 hours to standardize amino acid transport competition.
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Hydrate with 500 mL water to facilitate urinary voiding.

Image Acquisition:

Injection: Administer 370–555 MBq of 11C-ACHC intravenously.

Scanning: Perform whole-body PET scans (vertex to mid-thigh) in multiple passes (e.g., at

5, 15, 30, 45, and 60 minutes post-injection).

CT Co-registration: Low-dose CT for attenuation correction and anatomical localization.

Data Analysis:

ROI Drawing: Delineate Source Organs: Brain, Heart, Liver, Spleen, Pancreas, Kidneys,

Bladder, and Red Marrow.

Residence Time Calculation: Integrate the Time-Activity Curves (TACs) using the

trapezoidal method. Extrapolate the tail of the curve (after the last scan) assuming

physical decay only (for non-excreted fraction) or biological clearance.

Software Modeling: Input residence times into OLINDA/EXM software using the standard

adult phantom (Reference Male/Female) to generate absorbed doses (mGy/MBq) and

effective dose (mSv/MBq).

Clinical Implications
Tumor Specificity: 11C-ACHC is superior for differentiating recurrent brain tumors from

radiation necrosis compared to FDG, as inflammatory cells have lower LAT1 expression than

tumor cells.

Background Clearance: The lack of protein incorporation results in faster background

clearance compared to 11C-MET, potentially improving Signal-to-Noise Ratio (SNR) in

abdominal imaging (e.g., prostate cancer), although pancreatic uptake remains a challenge.

Regulatory Safety: The effective dose of ~0.004 mSv/MBq is significantly below the threshold

for concern. A standard 500 MBq scan delivers ~2 mSv, comparable to roughly 8 months of

natural background radiation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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